Cas no 1563879-25-3 (4-(4-fluoro-3-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(4-fluoro-3-nitrophenyl)but-3-en-2-one
• CAS No: 1563879-25-3
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 5961230
• PubChem ID: 81745555
• Update Time: 2025-05-19

4-(4-fluoro-3-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3-nitrophenyl)but-3-en-2-one
• AKOS020325975
• EN300-1866741
• 1563879-25-3

• Inchi： 1S/C10H8FNO3/c1-7(13)2-3-8-4-5-9(11)10(6-8)12(14)15/h2-6H,1H3/b3-2+
• InChI Key： ZHMHNZWEUOISDQ-NSCUHMNNSA-N
• SMILES： FC1C=CC(/C=C/C(C)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(4-fluoro-3-nitrophenyl)but-3-en-2-one

4-(4-Fluoro-3-nitrophenyl)but-3-en-2-one (CAS No. 1563879-25-3): A Comprehensive Overview

4-(4-Fluoro-3-nitrophenyl)but-3-en-2-one (CAS No. 1563879-25-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique fluoro-nitro-phenyl and α,β-unsaturated ketone functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which combines electron-withdrawing and electron-donating moieties, makes it particularly valuable for applications requiring precise electronic and steric tuning.

The 4-(4-fluoro-3-nitrophenyl)but-3-en-2-one structure features a fluorine atom and a nitro group attached to a phenyl ring, which is further conjugated with an α,β-unsaturated carbonyl system. This arrangement not only enhances its reactivity in various chemical transformations but also contributes to its potential utility in designing bioactive molecules. Researchers have explored its role in the development of pharmaceutical intermediates, agrochemicals, and advanced materials, owing to its ability to participate in Michael additions, cycloadditions, and other key reactions.

One of the most compelling aspects of 4-(4-fluoro-3-nitrophenyl)but-3-en-2-one is its relevance in addressing contemporary challenges in drug discovery. For instance, the fluoro-nitro-phenyl moiety is often employed in the design of kinase inhibitors and antimicrobial agents, which are critical in the fight against resistant pathogens. Additionally, its electron-deficient aromatic system makes it a candidate for use in organic electronics, such as in the fabrication of OLEDs and photovoltaic materials, where precise control over electronic properties is essential.

From a synthetic perspective, CAS No. 1563879-25-3 is frequently utilized as a building block in multi-step organic syntheses. Its α,β-unsaturated ketone functionality allows for facile derivatization, enabling the construction of diverse heterocyclic frameworks. This adaptability has made it a staple in laboratories focused on high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is paramount. Moreover, its stability under standard laboratory conditions ensures reliable performance in a wide range of experimental setups.

The growing interest in 4-(4-fluoro-3-nitrophenyl)but-3-en-2-one applications is reflected in the increasing number of scientific publications and patents citing its use. Recent studies have highlighted its potential in catalysis, where it acts as a ligand or substrate in asymmetric synthesis, and in material science, where its incorporation into polymers enhances thermal and optical properties. As the demand for specialty chemicals continues to rise, this compound is poised to play an even more prominent role in industrial and academic research.

In conclusion, 4-(4-fluoro-3-nitrophenyl)but-3-en-2-one (CAS No. 1563879-25-3) stands out as a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features, combined with its reactivity and stability, make it an indispensable tool for researchers and industrial chemists alike. Whether in the development of novel therapeutics or the creation of advanced materials, this compound continues to demonstrate its value as a key player in modern chemistry.